Cas no 860722-19-6 (6-Nitro-2,3-dihydro-1H-inden-4-amine)

6-Nitro-2,3-dihydro-1H-inden-4-amine is a nitro-substituted dihydroindenamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a fused bicyclic indene core with an amine group at the 4-position and a nitro substituent at the 6-position, offering reactivity for further functionalization. The compound’s rigid scaffold and electron-withdrawing nitro group make it a valuable intermediate in synthetic chemistry, particularly for the development of heterocyclic compounds or bioactive molecules. Its stability and well-defined chemical properties facilitate controlled modifications, supporting its use in medicinal chemistry for target-oriented synthesis. Proper handling is advised due to the nitro group’s potential sensitivity.

6-Nitro-2,3-dihydro-1H-inden-4-amine structure

860722-19-6 structure

Product Name:6-Nitro-2,3-dihydro-1H-inden-4-amine

CAS No:860722-19-6

MF:C₉H₁₀N₂O₂

MW:178.187901973724

MDL:MFCD28364684

CID:4717764

Update Time:2025-05-22

6-Nitro-2,3-dihydro-1H-inden-4-amine Chemical and Physical Properties

Names and Identifiers

- 6-nitro-2,3-dihydro-1H-inden-4-amine
- 6-nitro-indan-4-ylamine
- YAWSBYUUYGOTGC-UHFFFAOYSA-N
- 6-Nitro-2,3-dihydro-1H-inden-4-amine
- MDL： MFCD28364684
- Inchi： 1S/C9H10N2O2/c10-9-5-7(11(12)13)4-6-2-1-3-8(6)9/h4-5H,1-3,10H2
- InChI Key： YAWSBYUUYGOTGC-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C2=C(C=1)CCC2)N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 214
Topological Polar Surface Area: 71.8

6-Nitro-2,3-dihydro-1H-inden-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D581626-1g	6-nitro-2,3-dihydro-1H-inden-4-amine	860722-19-6	95%	1g	$1250	2024-08-03
eNovation Chemicals LLC	D581626-1g	6-nitro-2,3-dihydro-1H-inden-4-amine	860722-19-6	95%	1g	$1250	2025-02-21
eNovation Chemicals LLC	D581626-1g	6-nitro-2,3-dihydro-1H-inden-4-amine	860722-19-6	95%	1g	$1250	2025-02-20

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Additional information on 6-Nitro-2,3-dihydro-1H-inden-4-amine

6-Nitro-2,3-dihydro-1H-inden-4-amine (CAS No. 860722-19-6)

Introduction to 6-Nitro-2,3-dihydro-1H-inden-4-Amine

The compound 6-Nitro-2,3-dihydro-1H-inden-4-Amine (CAS No. 860722-19-6) is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of indene derivatives, which are widely studied for their unique electronic properties and potential applications in various industries. The molecule features a nitro group (-NO₂) at the 6-position and an amine group (-NH₂) at the 4-position of the indene framework, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Nitro-2,3-dihydro-1H-inden-Amine, leveraging both traditional and modern methodologies. These include palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing complex aromatic systems with high precision.

Structural Features and Chemical Properties

The structure of CAS No. 860722-Amine is characterized by a partially hydrogenated indene ring system with substituents at specific positions. The presence of the nitro group introduces electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes it an attractive candidate for applications in electrochemistry and optoelectronics.

Experimental studies have demonstrated that 6-Nitroindene Amine exhibits notable redox activity, making it a promising material for energy storage devices such as supercapacitors and batteries. Its ability to undergo reversible redox processes has been extensively investigated using techniques like cyclic voltammetry and electrochemical impedance spectroscopy.

Applications in Materials Science

The unique combination of structural features in CAS No. 86072-Amine has opened up new avenues for its application in advanced materials. Researchers have explored its potential as a precursor for synthesizing novel carbon-based materials, including graphene analogs and carbon nanotubes.

In addition to its role in materials science, 6-Nitroindene Amine has also been utilized in drug discovery efforts. Its ability to act as a scaffold for bioactive molecules has been highlighted in recent studies focusing on anti-inflammatory and anticancer agents.

Synthesis and Characterization

The synthesis of CAS No. 8607-Amine involves a multi-step process that typically begins with the preparation of indene derivatives followed by functionalization with nitro and amine groups. Recent breakthroughs in catalytic methods have significantly improved the yield and purity of this compound.

Characterization techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry have been employed to confirm the structure and purity of CAS No.-Amine. These studies have provided valuable insights into its molecular geometry and electronic configuration.

Future Prospects and Research Directions

Looking ahead, CAS No.-Amine is expected to play a pivotal role in the development of next-generation materials with tailored properties. Ongoing research is focused on enhancing its stability under various environmental conditions while exploring its compatibility with existing manufacturing processes.

The integration of computational chemistry tools with experimental methods is anticipated to further accelerate the discovery of novel applications for CAS No.-Amine, particularly in fields such as sensors, electronics, and biotechnology.